1,1’-Methylene Bis[Theobromine]
1,1’-Methylene Bis[Theobromine]
Brand Name:
Vulcanchem
CAS No.:
77196-87-3
VCID:
VC0140648
InChI:
InChI=1S/C15H16N8O4/c1-18-5-16-10-8(18)12(24)22(14(26)20(10)3)7-23-13(25)9-11(17-6-19(9)2)21(4)15(23)27/h5-6H,7H2,1-4H3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CN3C(=O)C4=C(N=CN4C)N(C3=O)C
Molecular Formula:
C15H16N8O4
Molecular Weight:
372.34 g/mol
1,1’-Methylene Bis[Theobromine]
CAS No.: 77196-87-3
Reference Standards
VCID: VC0140648
Molecular Formula: C15H16N8O4
Molecular Weight: 372.34 g/mol
![1,1’-Methylene Bis[Theobromine] - 77196-87-3](/images/no_structure.jpg)
| CAS No. | 77196-87-3 |
|---|---|
| Product Name | 1,1’-Methylene Bis[Theobromine] |
| Molecular Formula | C15H16N8O4 |
| Molecular Weight | 372.34 g/mol |
| IUPAC Name | 1-[(3,7-dimethyl-2,6-dioxopurin-1-yl)methyl]-3,7-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C15H16N8O4/c1-18-5-16-10-8(18)12(24)22(14(26)20(10)3)7-23-13(25)9-11(17-6-19(9)2)21(4)15(23)27/h5-6H,7H2,1-4H3 |
| Standard InChIKey | JQLBZHMVLVGVBB-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CN3C(=O)C4=C(N=CN4C)N(C3=O)C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CN3C(=O)C4=C(N=CN4C)N(C3=O)C |
| Synonyms | 1,1’-Methylenebis[3,7-dihydro-3,7-dimethyl-1H-purine-2,6-dione; |
| PubChem Compound | 13565719 |
| Last Modified | Nov 11 2021 |
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